Cas no 552857-06-4 (2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine)

• Product Name: 2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
• CAS No: 552857-06-4
• MF: C₁₀H₁₄O₂S
• MW: 198.281961917877
• CID: 2200475
• PubChem ID: 22486049
• Update Time: 2025-04-21

2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine Chemical and Physical Properties

Names and Identifiers

• 2-Butyl-2,3-dihydrothieno[3,4-b]-1,4-dioxine
• 552857-06-4
• 2-Butyl-2,3-dihydrothieno[3,4-b][1,4]dioxine
• SCHEMBL419849

• Inchi： 1S/C10H14O2S/c1-2-3-4-8-5-11-9-6-13-7-10(9)12-8/h6-8H,2-5H2,1H3
• InChI Key： NNIKSVAOFGELNT-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)OC(CO2)CCCC

Computed Properties

• Exact Mass: 198.07145086Da
• Monoisotopic Mass: 198.07145086Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• Density: 1.111±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 269.7±19.0 ºC (760 Torr),
• Flash Point: 116.9±21.5 ºC,
• Solubility: Almost insoluble (0.05 g/l) (25 º C),